molecular formula C11H12ClNO3 B8453348 2-((4-Chloro-5-cyclopropyl-2-hydroxyphenyl)amino)acetic acid

2-((4-Chloro-5-cyclopropyl-2-hydroxyphenyl)amino)acetic acid

Cat. No.: B8453348
M. Wt: 241.67 g/mol
InChI Key: YISMEQQAOFBXLD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-((4-Chloro-5-cyclopropyl-2-hydroxyphenyl)amino)acetic acid is a useful research compound. Its molecular formula is C11H12ClNO3 and its molecular weight is 241.67 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12ClNO3

Molecular Weight

241.67 g/mol

IUPAC Name

2-(4-chloro-5-cyclopropyl-2-hydroxyanilino)acetic acid

InChI

InChI=1S/C11H12ClNO3/c12-8-4-10(14)9(13-5-11(15)16)3-7(8)6-1-2-6/h3-4,6,13-14H,1-2,5H2,(H,15,16)

InChI Key

YISMEQQAOFBXLD-UHFFFAOYSA-N

Canonical SMILES

C1CC1C2=CC(=C(C=C2Cl)O)NCC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(4-chloro-5-cyclopropyl-2-hydroxyphenylamino)acetate (290 mg, 0.89 mmol) in of 4:1 mixture of tetrahydrofuran and water (30 mL) at RT, LiOH.H2O (226 mg, 5.34 mmol) was added and the resulting mixture was stirred for 2 h at 60° C. The mixture was acidified with aqueous HCl (1N) to adjust the pH to 3-5 and then extracted with ethyl acetate. The organic layer was washed with brine, dried over anhydrous Na2SO4, filtered and concentrated in vacuo to afford the product (100 mg, 47% yield). 1H NMR (400 MHz, DMSO-d6) δ: 9.64 (s, 1H), 6.66 (s, 1H), 5.96 (s, 1H), 3.81 (s, 2H), 1.89-1.96 (m, 1H), 0.84-0.87 (m, 2H), 0.54-0.56 (m, 2H).
Name
ethyl 2-(4-chloro-5-cyclopropyl-2-hydroxyphenylamino)acetate
Quantity
290 mg
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Quantity
30 mL
Type
solvent
Reaction Step One
Name
LiOH.H2O
Quantity
226 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
47%

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